![molecular formula C12H10N2O2S B2433570 4-(2-Methyl-3,5-dioxothiomorpholin-4-yl)benzonitrile CAS No. 344265-45-8](/img/structure/B2433570.png)
4-(2-Methyl-3,5-dioxothiomorpholin-4-yl)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Organic Synthesis and Chemical Reactions
- Conversion to 3-Aminoindole-2-carbonitriles : 2-(4-Chloro-5H-1,2,3-dithiazolylideneamino)benzonitrile reacts with triphenylphosphine to yield 3-aminoindole-2-carbonitriles, showcasing potential in organic synthesis (Michaelidou & Koutentis, 2009).
- Synthesis of Diarylpyrimidine HIV-1 Inhibitors : 4-((4-chloropyrimidin-2-yl)amino)benzonitrile is an intermediate in the synthesis of diarylpyrimidine HIV-1 reverse transcriptase inhibitors (Xiu-lia, 2015).
Photochemical Applications
- Photochemical Synthesis of 3-Oxazolines : Irradiation of 3-phenyl-2H-azirines leads to benzonitrile-methylide intermediates, which can be trapped by carbon dioxide to yield 4-phenyl-3-oxazolines (Gakis et al., 1976).
- Development of Potassium-Channel Openers : (S)-3-(5-Oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydroquinolin-4-yl)benzonitrile, developed as a potassium-channel opener, involves an unsymmetrical Hantzsch reaction in its synthesis (Hopes, Parker, & Patel, 2006).
Pharmaceutical and Medicinal Chemistry
- Selective Androgen Receptor Modulators : Structural modification of a 4-methyl-4-(4-hydroxyphenyl)hydantoin series resulted in a new series of 4-(hydroxymethyl)diarylhydantoin analogues as potent, partial agonists of the human androgen receptor (Nique et al., 2012).
Other Applications
- Novel Host Materials for Red Phosphorescent Organic Light-Emitting Diodes : 9,10-Dihydroacridine derivatives attached to [1,1'-biphenyl]-4-carbonitrile were prepared for use in organic light-emitting diodes (Liu et al., 2018).
Safety and Hazards
properties
IUPAC Name |
4-(2-methyl-3,5-dioxothiomorpholin-4-yl)benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O2S/c1-8-12(16)14(11(15)7-17-8)10-4-2-9(6-13)3-5-10/h2-5,8H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOOKNEIZSBVBSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)N(C(=O)CS1)C2=CC=C(C=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.